Cas no 84235-33-6 ((1S,2S,4R)-norbornan-2-amine)

(1S,2S,4R)-Norbornan-2-amine is a chiral bicyclic amine with a rigid norbornane scaffold, exhibiting high stereochemical purity due to its defined (1S,2S,4R) configuration. This compound serves as a valuable building block in asymmetric synthesis, particularly for pharmaceuticals and agrochemicals, where its stereospecificity enhances enantioselective reactions. The norbornane framework imparts structural rigidity, improving stability and selectivity in catalytic applications. Its amine functionality allows for further derivatization, enabling the synthesis of complex chiral ligands or biologically active molecules. The compound's well-defined stereochemistry also makes it useful for studying structure-activity relationships in medicinal chemistry. It is typically handled under inert conditions due to its sensitivity to air and moisture.
(1S,2S,4R)-norbornan-2-amine structure
(1S,2S,4R)-norbornan-2-amine structure
Product Name:(1S,2S,4R)-norbornan-2-amine
CAS No:84235-33-6
MF:C7H13N
MW:111.184821844101
MDL:MFCD13191733
CID:667509
PubChem ID:9989233
Update Time:2025-07-02

(1S,2S,4R)-norbornan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (1S,2S,4R)-Bicyclo[2.2.1]heptan-2-amine
    • (1S,2S,4R)-norbornan-2-amine
    • CS-0119831
    • SCHEMBL353876
    • CHEMBL3736187
    • 84235-33-6
    • DTXSID30433660
    • MDL: MFCD13191733
    • Inchi: 1S/C7H13N/c8-7-4-5-1-2-6(7)3-5/h5-7H,1-4,8H2/t5-,6+,7+/m1/s1
    • InChI Key: JEPPYVOSGKWVSJ-VQVTYTSYSA-N
    • SMILES: N[C@H]1C[C@@H]2CC[C@H]1C2

Computed Properties

  • Exact Mass: 111.104799419g/mol
  • Monoisotopic Mass: 111.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 26Ų

(1S,2S,4R)-norbornan-2-amine Pricemore >>

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